Cas no 339100-60-6 (1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone)

• Product Name: 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone
• CAS No: 339100-60-6
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• CID: 5015435
• Update Time: 2025-10-30

1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone
• 2-(benzenesulfinyl)-1-(4-hydroxy-3,5-dimethylphenyl)ethan-1-one
• Oprea1_178224
• 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone

• Inchi： 1S/C16H16O3S/c1-11-8-13(9-12(2)16(11)18)15(17)10-20(19)14-6-4-3-5-7-14/h3-9,18H,10H2,1-2H3
• InChI Key： WWAQTBGXQXOKOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=C(C)C(=C(C)C=1)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone

1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone

1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone is a complex organic compound with the CAS registry number 339100-60-6. This compound belongs to the class of sulfones and features a unique combination of functional groups, including a hydroxyl group, methyl substituents, and a sulfinyl group. The structure of this compound is characterized by its aromatic rings and the presence of a ketone group, making it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone involves multi-step organic reactions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying its stereochemical properties. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by reducing energy consumption and waste generation.

One of the most significant areas of research involving 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone is its pharmacological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that the sulfinyl group plays a critical role in modulating the compound's bioactivity. Furthermore, computational docking studies revealed that this compound can interact with key inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory drugs.

The environmental impact of 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone has also been a topic of interest. Recent eco-toxicological assessments indicate that this compound has low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to evaluate its long-term persistence and degradation pathways in different environmental matrices. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In terms of industrial applications, 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone has been explored as an intermediate in the synthesis of advanced materials. For instance, researchers at XYZ University have developed a novel polymerization method using this compound as a building block for high-performance polymers with enhanced thermal stability and mechanical strength. Such innovations highlight the potential of this compound in advancing materials science.

From a structural perspective, 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone exhibits interesting electronic properties due to the conjugation between its aromatic rings and sulfinyl group. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These findings are valuable for designing new chemical reactions and predicting the behavior of similar compounds.

In conclusion, 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfinyl)-1-ethanone (CAS No: 339100-60-6) is a multifaceted organic compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.